molecular formula C12H13ClN4O B8566551 6-Chloro-N-[3-(1H-imidazol-1-yl)propyl]pyridine-2-carboxamide

6-Chloro-N-[3-(1H-imidazol-1-yl)propyl]pyridine-2-carboxamide

Cat. No.: B8566551
M. Wt: 264.71 g/mol
InChI Key: YAAVBEFHGNXNMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-N-[3-(1H-imidazol-1-yl)propyl]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C12H13ClN4O and its molecular weight is 264.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClN4O

Molecular Weight

264.71 g/mol

IUPAC Name

6-chloro-N-(3-imidazol-1-ylpropyl)pyridine-2-carboxamide

InChI

InChI=1S/C12H13ClN4O/c13-11-4-1-3-10(16-11)12(18)15-5-2-7-17-8-6-14-9-17/h1,3-4,6,8-9H,2,5,7H2,(H,15,18)

InChI Key

YAAVBEFHGNXNMS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)Cl)C(=O)NCCCN2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Chloro-pyridine-2-carboxylic acid (1.00 g, 6.35 mmol) was dissolved in DCM (20 mL) and HOBt (1.03 g, 7.62 mmol), EDC.HCl (1.46 g, 7.62 mmol) and 1-(3-aminopropyl)imidazole (0.95 g, 7.62 mmol) were added. The reaction mixture was stirred for 18 h, diluted with DCM (130 mL) washed with sat aq Na2CO3 (100 mL), brine (30 mL), water (30 mL), dried (MgSO4) and concentrated in vacuo. The residue was triturated with water to give the crude title compound (1.05 g, 63%) as an off-white solid. LCMS (ES+): 266 [MH]+.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
1.03 g
Type
reactant
Reaction Step Two
Quantity
1.46 g
Type
reactant
Reaction Step Two
Quantity
0.95 g
Type
reactant
Reaction Step Two
Name
Quantity
130 mL
Type
solvent
Reaction Step Three

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